Cas no 1797717-95-3 (1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(1H-tetrazol-1-yl)phenyl)piperidine-3-carboxamide)

• Product Name: 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(1H-tetrazol-1-yl)phenyl)piperidine-3-carboxamide
• CAS No: 1797717-95-3
• MF: C₁₉H₁₉N₁₁O
• MW: 417.427260637283
• CID: 5824875
• PubChem ID: 71810933
• Update Time: 2025-07-01

1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(1H-tetrazol-1-yl)phenyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1797717-95-3
• 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(1H-tetrazol-1-yl)phenyl)piperidine-3-carboxamide
• N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-[6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024569161
• N-[4-(tetrazol-1-yl)phenyl]-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• F6456-1793

• Inchi： 1S/C19H19N11O/c31-19(23-15-3-5-16(6-4-15)29-13-21-26-27-29)14-2-1-9-28(10-14)17-7-8-18(25-24-17)30-12-20-11-22-30/h3-8,11-14H,1-2,9-10H2,(H,23,31)
• InChI Key： YJQODHXFORUFMM-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(N3C=NC=N3)N=N2)CCC1)NC1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Exact Mass: 417.17740427g/mol
• Monoisotopic Mass: 417.17740427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 132Ų

Additional information on 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(1H-tetrazol-1-yl)phenyl)piperidine-3-carboxamide

Chemical Compound CAS No. 1797717-95-3: A Comprehensive Overview

The compound 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(4-(1H-tetrazol-1-yl)phenyl)piperidine-3-carboxamide (CAS No. 1797717-95-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and materials science.

The molecular structure of CAS No. 1797717-95-3 is characterized by the presence of a pyridazine ring substituted with a triazole group at the 6-position and a piperidine carboxamide moiety at the 3-position. The tetrazole group attached to the phenyl ring further enhances the compound's reactivity and selectivity in various chemical reactions. These structural elements contribute to its stability, solubility, and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of CAS No. 1797717-95-3 as a bioactive agent in medicinal chemistry. Researchers have explored its role as a modulator of cellular pathways, particularly in the context of inflammatory diseases and cancer therapy. The compound's ability to inhibit specific enzymes and receptors has been extensively investigated, with promising results in preclinical models.

In addition to its pharmacological applications, CAS No. 1797717-95-3 has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of advanced semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable complexes with metal ions has also been explored for applications in catalysis and sensing technologies.

The synthesis of CAS No. 1797717-95-3 involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include the formation of the pyridazine ring through cyclization reactions, followed by the incorporation of the triazole and tetrazole groups via click chemistry approaches. The optimization of reaction conditions has been crucial in achieving high yields and purity levels.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed under various conditions. Studies indicate that CAS No. 1797717-95-3 exhibits moderate biodegradability under aerobic conditions, with minimal toxicity to aquatic organisms at concentrations relevant to industrial discharges.

In conclusion, CAS No. 1797718888888888888888